Cas no 71205-33-9 (ethyl [3-(chlorosulfonyl)phenyl]carbamate)

ethyl [3-(chlorosulfonyl)phenyl]carbamate structure
71205-33-9 structure
Product Name:ethyl [3-(chlorosulfonyl)phenyl]carbamate
CAS No:71205-33-9
MF:C9H10ClNO4S
MW:263.698000431061
CID:1748226
PubChem ID:117058
Update Time:2025-04-21

ethyl [3-(chlorosulfonyl)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • ethyl [3-(chlorosulfonyl)phenyl]carbamate
    • carbamic acid, N-[3-(chlorosulfonyl)phenyl]-, ethyl ester
    • [3-(Chlorosulfonyl)phenyl]carbamic acid ethyl ester
    • ethyl N-(3-chlorosulfonylphenyl)carbamate
    • Carbamic acid, N-(3-(chlorosulfonyl)phenyl)-, ethyl ester
    • 71205-33-9
    • 3-((Ethoxycarbonyl)amino)benzenesulfonyl chloride
    • LYBBKZMFGDIPHZ-UHFFFAOYSA-N
    • DTXSID9072286
    • Ethyl (3-(chlorosulfonyl)phenyl)carbamate
    • Carbamic acid, (3-(chlorosulfonyl)phenyl)-, ethyl ester
    • Inchi: 1S/C9H10ClNO4S/c1-2-15-9(12)11-7-4-3-5-8(6-7)16(10,13)14/h3-6H,2H2,1H3,(H,11,12)
    • InChI Key: LYBBKZMFGDIPHZ-UHFFFAOYSA-N
    • SMILES: ClS(C1C=CC=C(C=1)NC(=O)OCC)(=O)=O

Computed Properties

  • Exact Mass: 263.002
  • Monoisotopic Mass: 263.002
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 80.8Ų

Experimental Properties

  • Density: 1.448
  • Boiling Point: 337.4°C at 760 mmHg
  • Flash Point: 157.9°C
  • Refractive Index: 1.57
  • PSA: 72.47
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